Cas no 1396761-48-0 (3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea)

• Product Name: 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea
• CAS No: 1396761-48-0
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 6288725
• PubChem ID: 71795203
• Update Time: 2025-05-17

3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea
• 1-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-3-(2-ethylphenyl)urea
• 1396761-48-0
• VU0542070-1
• 3-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-(2-ethylphenyl)urea
• F6258-2426
• AKOS024545961
• 1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(2-ethylphenyl)urea

• Inchi： 1S/C17H22N4O2/c1-4-14-7-5-6-8-15(14)20-17(23)18-9-10-21-11-19-13(3)12(2)16(21)22/h5-8,11H,4,9-10H2,1-3H3,(H2,18,20,23)
• InChI Key： KSDJYCPMJYZZKA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=CN1CCNC(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea

Introduction to 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea (CAS No. 1396761-48-0)

3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea, with the CAS number 1396761-48-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea includes a pyrimidine ring substituted with methyl groups and an oxo group, along with an ethyl urea moiety. These functional groups contribute to the compound's stability and reactivity, making it suitable for a wide range of biochemical assays and in vitro studies. Recent research has focused on elucidating the pharmacological properties of this compound, particularly its potential as an anti-inflammatory and anti-cancer agent.

In the context of anti-inflammatory research, studies have shown that 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-1-(2-ethylphenyl)urea has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast cancer, colon cancer, and leukemia. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway and the MAPK/ERK pathway. These findings suggest that 3-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-y l)ethyl - 1 - ( 2 - ethylphenyl ) urea could be a valuable lead compound for the development of novel anticancer therapies.

The solubility and bioavailability of 3 - 2 - ( 4 , 5 - dimethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl - 1 - ( 2 - ethylphenyl ) urea have been optimized through various chemical modifications. For instance, the introduction of hydrophilic groups has improved its water solubility, enhancing its pharmacokinetic properties. Additionally, efforts have been made to develop prodrugs that can enhance the oral bioavailability and reduce potential side effects associated with systemic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 3 - 2 - ( 4 , 5 - dimethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl - 1 - ( 2 - ethylphenyl ) urea in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse effects that may require further investigation.

In conclusion, 3 - 2 - ( 4 , 5 - dimethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl - 1 -(2-Ethylphenyl)urea (CAS No. 1396761–48–0) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.